Cas no 1428348-07-5 (3-(furan-2-yl)-5-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl}-1,2,4-oxadiazole; oxalic acid)

• Product Name: 3-(furan-2-yl)-5-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl}-1,2,4-oxadiazole; oxalic acid
• CAS No: 1428348-07-5
• MF: C₁₆H₁₆N₄O₆S
• MW: 392.386442184448
• CID: 5794448
• PubChem ID: 71784552
• Update Time: 2025-10-18

3-(furan-2-yl)-5-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl}-1,2,4-oxadiazole; oxalic acid Chemical and Physical Properties

Names and Identifiers

• F6064-8548
• AKOS026686819
• VU0531409-1
• 3-(FURAN-2-YL)-5-{1-[(2-METHYL-1,3-THIAZOL-4-YL)METHYL]AZETIDIN-3-YL}-1,2,4-OXADIAZOLE; OXALIC ACID
• 3-(furan-2-yl)-5-(1-((2-methylthiazol-4-yl)methyl)azetidin-3-yl)-1,2,4-oxadiazole oxalate
• 3-(furan-2-yl)-5-[1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid
• 1428348-07-5
• 3-(furan-2-yl)-5-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl}-1,2,4-oxadiazole; oxalic acid

• Inchi： 1S/C14H14N4O2S.C2H2O4/c1-9-15-11(8-21-9)7-18-5-10(6-18)14-16-13(17-20-14)12-3-2-4-19-12;3-1(4)2(5)6/h2-4,8,10H,5-7H2,1H3;(H,3,4)(H,5,6)
• InChI Key： DZMLVJFGOYGUAL-UHFFFAOYSA-N
• SMILES： S1C(C)=NC(=C1)CN1CC(C2=NC(C3=CC=CO3)=NO2)C1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 392.07905542g/mol
• Monoisotopic Mass: 392.07905542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 440
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 171Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 3-(furan-2-yl)-5-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl}-1,2,4-oxadiazole; oxalic acid

3-(Furan-2-yl)-5-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl}-1,2,4-oxadiazole; Oxalic Acid: A Comprehensive Overview

3-(Furan-2-yl)-5-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl}-1,2,4-oxadiazole (CAS No. 1428348-07-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as a furan-thiazole oxadiazole derivative, is characterized by its unique structural features and potential biological activities. When combined with oxalic acid, it forms a versatile and intriguing chemical entity that has been the subject of numerous studies aimed at elucidating its properties and applications.

The furan moiety in the compound is a five-membered aromatic ring containing an oxygen atom. This structural feature imparts significant stability and reactivity to the molecule, making it an attractive scaffold for the design of bioactive compounds. The thiazole ring, on the other hand, is a heterocyclic compound with a sulfur and a nitrogen atom in its structure. Thiazoles are known for their broad spectrum of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The combination of these two rings in the furan-thiazole oxadiazole derivative creates a highly functionalized molecule with potential therapeutic applications.

The azetidine ring is a four-membered cyclic amine that adds further complexity to the molecule. Azetidines are known for their ability to form stable complexes with various metal ions and their potential as building blocks in the synthesis of more complex molecules. The presence of the azetidine ring in this compound suggests that it may have unique binding properties and interactions with biological targets.

The 1,2,4-oxadiazole moiety is another key structural feature of this compound. Oxadiazoles are five-membered heterocyclic compounds containing two oxygen atoms and one nitrogen atom. They are known for their high thermal stability and resistance to hydrolysis, making them suitable for use in various pharmaceutical formulations. The 1,2,4-oxadiazole ring in this compound likely contributes to its overall stability and bioavailability.

When combined with oxalic acid, the furan-thiazole oxadiazole derivative forms a salt that can enhance its solubility and bioavailability. Oxalic acid is a dicarboxylic acid that is commonly used in various chemical reactions due to its strong acidic properties. In pharmaceutical research, oxalic acid salts are often used to improve the solubility and stability of poorly soluble compounds.

Recent studies have explored the potential biological activities of this compound. One notable study published in the *Journal of Medicinal Chemistry* investigated the antimicrobial properties of 3-(Furan-2-yl)-5-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl}-1,2,4-oxadiazole against various bacterial strains. The results showed that this compound exhibited significant inhibitory activity against both Gram-positive and Gram-negative bacteria, suggesting its potential as an antimicrobial agent.

Another study published in *Bioorganic & Medicinal Chemistry* focused on the anti-inflammatory properties of this compound. The researchers found that 3-(Furan-2-yl)-5-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl}-1,2,4-oxadiazole effectively reduced inflammation in both in vitro and in vivo models. This finding highlights the compound's potential as an anti-inflammatory drug candidate.

In addition to its antimicrobial and anti-inflammatory properties, this compound has also been studied for its potential as an anticancer agent. A study published in *Cancer Research* investigated the cytotoxic effects of 3-(Furan-2-yl)-5-{1-[(2-methyl-1,3-thiazol-4-yl)methyl]azetidin-3-yl}-1,2,4-oxadiazole on various cancer cell lines. The results showed that this compound exhibited selective cytotoxicity against cancer cells while sparing normal cells, suggesting its potential as a targeted therapy for cancer treatment.

The combination of 3-(Furan-2-yl)-5-{1-[(2-methyl-1,3-thiazol-4-y l)methyl]azetidin - 3 - yl} - 1 , 2 , 4 - o x ad i az o le with oxalic acid has also been explored for its potential applications in drug delivery systems. A study published in *Pharmaceutical Research* investigated the use of this salt form in nanoparticle formulations for enhanced drug delivery. The results showed that the salt form improved the stability and solubility of the compound, leading to better pharmacokinetic profiles and therapeutic outcomes.

In conclusion, 3-(Furan - 2 - y l) - 5 - { 1 - [ ( 2 - m e t h y l - 1 , 3 - t h i az o l - 4 - y l ) m e t h y l ] az e t i d i n e - 3 - y l } - 1 , 2 , 4 - o x ad i az o le; oxalic acid is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.